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Compound of Interest

Compound Name: Methyl 2-oxobutanoate

Cat. No.: B041076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Methyl
2-oxobutanoate. It includes detailed operational and disposal plans with procedural, step-by-

step guidance to ensure the safe management of this chemical in a laboratory setting.

I. Chemical Safety and Hazard Information
Methyl 2-oxobutanoate is a flammable liquid that can cause skin and eye irritation. It is crucial

to handle this chemical with appropriate safety precautions to minimize risks.

Table 1: Physical and Chemical Properties of Methyl 2-oxobutanoate

Property Value

Synonyms
2-Oxobutyric acid methyl ester, Methyl 2-

ketobutyrate

Molecular Formula C₅H₈O₃

Molecular Weight 116.12 g/mol

Form Liquid

Flash Point 50 °C (122 °F)[1]

Storage Class 3 - Flammable liquids[1]
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Table 2: Hazard Identification and Precautionary Statements

Hazard Class Hazard Statement Precautionary Codes

Flammable Liquid
H226: Flammable liquid and

vapor[1]
P210, P233, P240, P280

Skin Irritation H315: Causes skin irritation[1] P303 + P361 + P353

Eye Damage
H318: Causes serious eye

damage[1]
P305 + P351 + P338

II. Personal Protective Equipment (PPE)
The use of appropriate PPE is the last line of defense against chemical exposure. The following

PPE is mandatory when handling Methyl 2-oxobutanoate.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Purpose

Eye Protection
Chemical safety goggles or

face shield[2]

Protects eyes from splashes

and vapors.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)[2]

Prevents skin contact and

irritation.

Body Protection Fire-resistant lab coat[3]
Protects skin and clothing from

spills.

Respiratory Protection
Type ABEK (EN14387)

respirator filter[1]

Required when working

outside a fume hood or with

poor ventilation.

A systematic approach to putting on and taking off PPE is critical to prevent contamination.
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Donning PPE

Doffing PPE

1. Put on Lab Coat 2. Put on Respirator (if needed) 3. Put on Eye Protection 4. Put on Gloves (over cuffs)

1. Remove Gloves 2. Remove Lab Coat 3. Remove Eye Protection 4. Remove Respirator (if used)

Click to download full resolution via product page

Caption: Sequential process for correctly donning and doffing Personal Protective Equipment.

III. Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is essential for laboratory safety.

Preparation:

Ensure a chemical fume hood is operational and accessible.

Verify that an emergency eyewash station and safety shower are unobstructed.[2]

Assemble all necessary equipment and reagents before starting work.

Handling:

Conduct all work involving Methyl 2-oxobutanoate within a certified chemical fume hood

to minimize inhalation exposure.

Use chemical-resistant trays as secondary containment for transporting containers.

Keep containers tightly closed when not in use.

Post-Handling:
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Wipe down the work area with an appropriate solvent and then decontaminate with a

suitable cleaning agent.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.

Store Methyl 2-oxobutanoate in a cool, dry, and well-ventilated area away from heat,

sparks, and open flames.[4]

Keep the container tightly closed in an approved flammable liquid storage cabinet.[1]

Segregate from incompatible materials such as strong oxidizing agents.

Safe Handling Workflow Storage Requirements

Preparation
(Fume Hood, Emergency Equipment)

Handling
(Inside Fume Hood, Secondary Containment)

Post-Handling
(Decontamination, Hand Washing)

Cool, Dry, Well-Ventilated Area

Flammable Liquid Storage Cabinet

Segregate from Incompatibles

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of Methyl 2-oxobutanoate.

IV. Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

Table 4: Emergency Response Plan
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Emergency Procedure

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes. Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Inhalation
Move to fresh air. If not breathing, give artificial

respiration. Seek medical attention.

Small Spill

Absorb with an inert, non-combustible material

(e.g., sand, vermiculite). Place in a sealed

container for disposal. Ventilate the area.

Large Spill
Evacuate the area. Contact the institution's

environmental health and safety department.

V. Waste Disposal Plan
Proper disposal of chemical waste is crucial to protect personnel and the environment.

Waste Collection:

Collect waste Methyl 2-oxobutanoate and any contaminated materials in a dedicated,

properly labeled, and leak-proof container.[5]

The container must be compatible with flammable liquids and clearly marked as

"Hazardous Waste - Flammable Liquid".

Waste Storage:

Store the waste container in a designated satellite accumulation area, away from general

work areas.

The storage area should be a flammable liquid storage cabinet.
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Disposal:

Dispose of the waste through your institution's hazardous waste management program.

Do not pour down the drain.

Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

Waste Disposal Workflow

1. Collect in Labeled,
Leak-Proof Container

2. Store in Designated
Satellite Accumulation Area

3. Dispose via Institutional
Hazardous Waste Program

Click to download full resolution via product page

Caption: Step-by-step workflow for the proper disposal of Methyl 2-oxobutanoate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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